Cas no 1105224-51-8 (2-({5-4-(2-phenoxyacetyl)piperazin-1-yl-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide)

• Product Name: 2-({5-4-(2-phenoxyacetyl)piperazin-1-yl-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide
• CAS No: 1105224-51-8
• MF: C₁₆H₁₉N₅O₃S₂
• MW: 393.483760118485
• CID: 6011313
• PubChem ID: 30864950
• Update Time: 2025-09-28

2-({5-4-(2-phenoxyacetyl)piperazin-1-yl-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({5-4-(2-phenoxyacetyl)piperazin-1-yl-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide
• 2-((5-(4-(2-phenoxyacetyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide
• 1105224-51-8
• VU0645670-1
• AKOS024511631
• 2-[[5-[4-(2-phenoxyacetyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• F5520-0016
• 2-({5-[4-(2-phenoxyacetyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide

• Inchi： 1S/C16H19N5O3S2/c17-13(22)11-25-16-19-18-15(26-16)21-8-6-20(7-9-21)14(23)10-24-12-4-2-1-3-5-12/h1-5H,6-11H2,(H2,17,22)
• InChI Key： ZGALRILJNCEALI-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1N1CCN(C(COC2C=CC=CC=2)=O)CC1)SCC(N)=O

Computed Properties

• Exact Mass: 393.09293183g/mol
• Monoisotopic Mass: 393.09293183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 155Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-({5-4-(2-phenoxyacetyl)piperazin-1-yl-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide

Compound CAS No. 1105224-51-8: 2-{[5-(4-(2-phenoxyacetyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamide

Compound CAS No. 1105224-51-8, also known as 2-{[5-(4-(2-phenoxyacetyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamide, is a highly specialized chemical entity with significant potential in the field of drug discovery and development. This compound has garnered attention due to its unique structural features and promising biological activities, particularly in the realms of oncology and neurodegenerative diseases.

The molecular structure of this compound is characterized by a piperazine ring fused with a thiadiazole moiety, which is further substituted with a phenoxyacetyl group and an acetamide moiety via a sulfanyl linkage. This arrangement imparts the molecule with a high degree of structural complexity and functional diversity, making it an intriguing subject for both synthetic and pharmacological studies.

Recent advancements in computational chemistry have enabled researchers to elucidate the binding modes and interaction profiles of this compound with various therapeutic targets. For instance, studies employing molecular docking simulations have revealed that the thiadiazole ring plays a pivotal role in stabilizing interactions with key residues in protein kinase domains, suggesting potential applications in kinase inhibition.

In terms of synthesis, the compound can be synthesized through a multi-step process involving nucleophilic substitution reactions and cyclization steps. The synthesis begins with the preparation of the phenoxyacetyl-piperazine intermediate, followed by its incorporation into the thiadiazole ring system via sulfur-mediated coupling reactions. The final step involves the introduction of the acetamide group through amide bond formation.

From a pharmacological standpoint, this compound has demonstrated remarkable biological activity in preclinical models. Recent studies have highlighted its potent anti-tumor properties by selectively inhibiting the proliferation of cancer cells while sparing normal cells. Additionally, it has shown promise as a neuroprotective agent by mitigating oxidative stress and reducing inflammation in models of neurodegenerative diseases such as Alzheimer's disease.

The sulfanyl linkage in the molecule serves as a critical structural element that facilitates bioavailability and enhances permeability across biological membranes. This feature is particularly advantageous for drug delivery purposes, as it allows for efficient absorption and distribution within the body.

Moreover, recent research has focused on optimizing the physicochemical properties of this compound to improve its stability and solubility profiles. Techniques such as solid-state chemistry and formulation science are being employed to develop stable dosage forms suitable for clinical use.

In conclusion, Compound CAS No. 1105224-51-8 represents a cutting-edge advancement in medicinal chemistry with immense therapeutic potential. Its unique structure, coupled with its diverse biological activities, positions it as a leading candidate for future drug development programs targeting cancer and neurodegenerative disorders.